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Summary of Placebo-Controlled Studies on Alpha-
Casozepine

The table below consolidates key findings from clinical studies on alpha-casozepine in cats and dogs.

. Study Duration & Key Behavioral & Physiological Outcomes vs.
Subject . Dosage
Design Measures Placebo

| Cats [1] [2] | 4 weeks (tests at 2w & 4w); Parallel-group, controlled diet trial | Diet supplemented with
alpha-casozepine & L-tryptophan | Open-Field Test (OFT): Inactivity duration, inactivity frequency.
Human Interaction Test (HIT): Approach behavior. Home Room Test: Response to unfamiliar person. |
Significant reduction in anxiety-related behaviors in OFT (inactivity duration). No significant difference in
fear response during HIT or Home Room Test [1] [2]. | | Cats [3] | 3-6 days; Randomized, placebo-
controlled, partially double-blind | Low dose (15 mg/kg) & High dose (75 mg/kg) | Fecal Cortisol
Metabolites (FCMs): Stress hormone levels. Physiological reactions: Sweaty paws, respiratory rate, pupils,
panting, vocalization (assessed by owners/vets). | Significant inhibition of sweaty paws with high dose.
Small, non-significant reduction in FCM levels [3]. | | Dogs [4] [5] | 56 days; Controlled trial vs. active
control (selegiline) | 15 mg/kg (as part of Zylkene) | Emotional Disorders Evaluation in Dogs (EDED)

Scale: Owner-assessed anxiety score. | Equivalent efficacy to selegiline in reducing EDED scores; no
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statistical difference between treatments [4] [5]. | | Dogs [6] | Single dose, cross-over; Blend with other active
ingredients | Combined with 2 mg/kg CBD & L-Tryptophan | Serum Cortisol: Change in response to
stressor (car travel). Heart rate, activity, posture, other stress-related behaviors. | Blend resulted in a
significantly smaller increase in cortisol post-stress compared to placebo. No other significant effects on

other measures were observed [6]. |

Detailed Experimental Protocols

For researchers, the methodologies from key studies are detailed below:

e Cats - Landsberg et al. (2017) [1] [2]

o Subjects: 24 cats pre-classified as mildly or markedly fearful.

o Design: After a 2-week adaptation on a control diet, cats were divided into two groups with
equivalent anxiety levels. The test group received a diet supplemented with alpha-casozepine
and L-tryptophan (Royal Canin Feline Calm), while the control group remained on the standard
diet for 4 weeks.

o Behavioral Tests:

= Open-Field Test (OFT): The cat was placed in an unfamiliar, empty room (2.74m X
3.66m) for 10 minutes. Behavior was recorded by three cameras, and inactivity duration
and frequency were measured as indicators of anxiety.

= Human Interaction Test (HIT): The cat's response to an unfamiliar person in the test
room was analyzed.

= Home Room Test: A person entered the cat's home room to evaluate its response.

e Cats - "Cats at the Vet" (2020) [3]

o Subjects: 60 adult client-owned cats.
o Design: A randomized, partial double-blind, placebo-controlled study. Cats received either a
low dose, high dose, or a placebo (fructose capsule) for 3-6 days before a veterinary checkup.
o Measures:
= Physiological: Fecal cortisol metabolites (FCMs) were measured non-invasively to
assess adrenocortical activity.
= Behavioral: Owners and veterinarians assessed physiological reactions (sweaty paws,
respiratory rate, pupils, panting, vocalization) at home, in the waiting area, and in the
examination room.

¢ Dogs - Beata et al. (2007) [4] [5]
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o Subjects: 38 dogs with anxiety disorders, recruited by certified behaviorists.

o Design: A 56-day trial comparing alpha-casozepine (Zylkene) against selegiline hydrochloride
(Selgian, Anipryl), a reference anxiolytic molecule.

o Measures: The primary outcome was the change in the Emotional Disorders Evaluation in
Dogs (EDED) score, a scale used to quantify anxiety severity. Owner assessments were also

collected.

Proposed Mechanism of Action

The following diagram illustrates the hypothesized anxiolytic pathway of alpha-casozepine based on the

research.
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The proposed mechanism suggests that alpha-casozepine's anxiolytic effects are context-dependent and may

involve complex interactions with neurosteroids, which could explain its favorable safety profile compared

to classical benzodiazepines [7].

Key Insights for Researchers
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e Context-Dependent Efficacy: Alpha-casozepine appears most effective in reducing non-specific
anxiety (e.g., in novel environments like an open-field test) rather than fear triggered by specific,
potent stimuli like unfamiliar people [1] [2]. This aligns with its proposed stress-dependent
mechanism.

¢ Synergistic Potential: Research indicates potential for use in combination therapies. One study
found that a blend of alpha-casozepine with L-tryptophan and CBD produced a significant reduction
in cortisol response in dogs, suggesting possible synergistic effects [6].

o Safety Profile: A consistent finding across studies is the absence of reported side effects,
dependence, or habituation, which is a significant advantage over traditional anxiolytics like diazepam

[71[8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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